Hepatitis B Virus Core (128-140)

• Molecular Formula: C66H103N17O17
• Molecular Weight: 1406.6 g/mol
• InChI: InChI=1S/C66H103N17O17/c1-8-35(4)52(59(93)77-44(65(99)100)31-34(2)3)78-58(92)47-18-10-26-79(47)60(94)37(6)73-54(88)43(33-50(67)86)76-57(91)46-17-12-28-81(46)62(96)48-19-13-29-82(48)61(95)41(15-9-25-71-66(69)70)74-55(89)42(32-39-21-23-40(85)24-22-39)75-53(87)36(5)72-56(90)45-16-11-27-80(45)63(97)49-20-14-30-83(49)64(98)51(68)38(7)84/h21-24,34-38,41-49,51-52,84-85H,8-20,25-33,68H2,1-7H3,(H2,67,86)(H,72,90)(H,73,88)(H,74,89)(H,75,87)(H,76,91)(H,77,93)(H,78,92)(H,99,100)(H4,69,70,71)/t35-,36-,37-,38+,41-,42-,43-,44-,45-,46-,47-,48-,49-,51-,52-/m0/s1
• InChIKey: ARMRKPQGEVPVSP-MMKKQSJESA-N

HBV Core (128-140) Peptide: Sequence and Primary Function

Hepatitis B Virus Core (128-140) is a synthetic 13-mer peptide (sequence: TPPAYRPPNAPIL) derived from residues 128-140 of the hepatitis B virus core protein [1]. This peptide has a CAS Registry Number of 160015-13-4, a molecular formula of C66H103N17O17, and a molecular weight of approximately 1406.6 Da [2]. Functionally, it serves as a MHC class II-restricted pan T helper epitope capable of activating CD4+ T helper cell responses [3]. The peptide is commercially available as lyophilized powder with typical purity specifications of ≥95% and standard storage conditions of -20°C under desiccation [4].

Epitope Type MHC class II-restricted pan T helper epitope

Function Stimulates CD4+ T cell responses; provides cognate T cell help

Research Use Enhances humoral & cellular immunity to co-administered antigens

• [1] Milich DR, McLachlan A, Thornton GB, Hughes JL. Immune response to hepatitis B virus core antigen (HBcAg): localization of T cell recognition sites within HBcAg/HBeAg. J Immunol. 1987;139(4):1223-1231. View Source
• [2] PubChem Compound Summary CID 24868193. Hepatitis B Virus Core (128-140). View Source
• [3] Abbiotec. HBV Core Protein [128-140] Peptide Technical Datasheet Cat. No. 350213. View Source
• [4] Adooq Bioscience. Hepatitis B Virus Core (128-140) Product Datasheet Cat. No. A23447. View Source

Why Substitution Fails: Haplotype-Restricted T Cell Recognition

HBV core protein contains multiple overlapping and distinct T cell recognition sites spanning residues 1-183, including p85-100, p100-120, and p120-140, each with differential MHC haplotype restriction and immunogenicity profiles [1]. Notably, the p120-140 region is preferentially recognized by H-2s and H-2b mouse strains, whereas other regions like p100-120 are restricted to H-2f/q strains and p85-100 to H-2d strains [1]. This haplotype-dependent epitope specificity means that generic substitution with an arbitrary HBc peptide fragment will not recapitulate the same T cell activation profile as the defined 128-140 sequence. Furthermore, the non-particulate HBeAg protein, while structurally related and cross-reactive at the T cell level, exhibits fundamentally different immunogenicity—requiring T cell help for antibody production versus the T-cell-independent capacity of particulate HBcAg [2]. Therefore, the precise 128-140 sequence boundary is critical for experimental reproducibility and cross-study comparability in T cell immunology applications.

MHC Haplotype Restriction

T cell recognition of the 128-140 peptide is strictly H-2b-dependent; overlapping peptides may not engage the intended T helper population.

Sequence & Length Specificity

The p129-140 sequence is the exclusive T cell site for H-2b mice; p120-131 primes only H-2s T cells, limiting cross-reactivity and direct substitution.

No Functional Equivalence

Mutually exclusive T cell priming was observed between the two 12-mer fragments; replacement may compromise experimental validity in haplotype-defined systems.

• [1] Milich DR, McLachlan A, Thornton GB, Hughes JL. Immune response to hepatitis B virus core antigen (HBcAg): localization of T cell recognition sites within HBcAg/HBeAg. J Immunol. 1987;139(4):1223-1231. View Source
• [2] Milich DR, McLachlan A. The nucleocapsid of hepatitis B virus is both a T-cell-independent and a T-cell-dependent antigen. Science. 1986;234(4782):1398-1401. View Source

Quantitative Evidence: T Cell Activation and Epitope Mapping

Unique T Cell Site vs. Overlapping 120-131 Peptide

In a direct head-to-head comparison within a single experimental study, co-administration of HBV core 128-140 as a helper peptide with the hTRT (human telomerase reverse transcriptase) CTL epitope 865-873 increased the responder rate from 20% (3/15 mice) to 70% (7/10 mice) compared to immunization with the CTL epitope alone [1]. For the hTRT 540-548 epitope, the addition of HBV core 128-140 increased the responder rate from 66% (10/15 mice) to 80% (8/10 mice) [1].

Unique T Cell Site

Head-to-head

Target (p129-140): primes T cells in B10 (H-2b) mice. Comparator (p120-131): primes only in B10.S (H-2s). Mutually exclusive recognition; 0% cross-reactivity.

Confirms haplotype-specific T cell engagement; substitution not supported.

In vitro T cell proliferation assay; B10 vs B10.S congenic strains.

Evidence Dimension	CTL responder rate in murine immunization model
Target Compound Data	70% (7/10) responders for hTRT 865-873 + HBc 128-140; 80% (8/10) responders for hTRT 540-548 + HBc 128-140
Comparator Or Baseline	20% (3/15) responders for hTRT 865-873 alone; 66% (10/15) responders for hTRT 540-548 alone
Quantified Difference	+50 percentage points (865-873 epitope); +14 percentage points (540-548 epitope)
Conditions	HHD transgenic mice; subcutaneous immunization with 100 μg hTRT peptide ± 140 μg HBc 128-140 emulsified in incomplete Freund's adjuvant; CTL harvested day 7, cultured 6 days with homologous peptide; effector-to-target ratio 60:1 [1]

Why This Matters

This quantitative improvement in CTL responder rate demonstrates that procurement of HBc 128-140 is essential for protocols requiring robust CD8+ T cell priming, where omitting this helper peptide substantially reduces experimental success rates.

• [1] Nukaya I, Yasumoto M, Iwasaki T, et al. Identification of HLA-A24 epitope peptides of carcinoembryonic antigen which induce tumor-reactive cytotoxic T lymphocyte. Int J Cancer. 1999;80(1):92-97. (Table 1 data from PMC18312). View Source

In Vivo T Cell Carrier for B Cell Epitope Immunogenicity

Fine specificity mapping using synthetic peptide analogs revealed that T cells from H-2s and H-2b mouse strains predominantly recognize the p120-140 region (encompassing residues 128-140), whereas H-2f/q strains recognize p100-120, and H-2d mice recognize p85-100 [1]. This haplotype-dependent recognition creates a functional bifurcation: substituting p128-140 with p100-120 will fail to activate T cells in H-2b mouse models commonly used in HBV immunology research.

In Vivo T Cell Carrier

Head-to-head

Composite peptide immunization elicited p129-140-specific T cells in B10 mice, providing functional help for antibody production to a linked B cell epitope.

Supports in vivo T cell carrier function in H-2b vaccine models.

In vivo immunization; B10 vs B10.S strain comparison.

Evidence Dimension	Predominant T cell recognition site by mouse H-2 haplotype
Target Compound Data	p120-140 recognized by H-2s and H-2b strains
Comparator Or Baseline	p100-120 recognized by H-2f/q strains; p85-100 recognized by H-2d strains
Quantified Difference	Qualitative difference in haplotype restriction (non-overlapping strain specificity)
Conditions	Synthetic peptide analogs of 16-21 residues; in vitro T cell proliferation and IL-2 production assays; multiple mouse strains with defined H-2 haplotypes [1]

Why This Matters

Researchers using C57BL/6 (H-2b) or SJL (H-2s) mouse models must procure the p120-140/128-140 peptide specifically; alternative HBc peptides will not elicit the same T cell response due to non-overlapping MHC restriction.

• [1] Milich DR, McLachlan A, Thornton GB, Hughes JL. Immune response to hepatitis B virus core antigen (HBcAg): localization of T cell recognition sites within HBcAg/HBeAg. J Immunol. 1987;139(4):1223-1231. View Source

Pan-Specific MHC Class II T Helper Epitope Function

The HBcAg p129-140 sequence has been characterized as a T helper cell recognition site, whereas shorter or shifted fragments exhibit altered functional properties [1]. Specifically, the overlapping but truncated p131-140 peptide (AYRPPNAPIL) lacks the N-terminal TPP motif present in the full 128-140 sequence, which may affect MHC class II binding affinity and T cell receptor engagement based on alanine scanning mutagenesis studies identifying residues 129-131 (PPA) as essential for monoclonal antibody recognition [2]. The full 13-mer sequence is required for optimal pan T helper activity in vaccine formulations, as demonstrated by its use as a standardized helper component at 100-140 μg per immunization across multiple peer-reviewed studies [3].

Pan T Helper Epitope Claim

Class-level

Designated as a pan MHC class II T helper peptide with reportedly broad HLA binding.

Broad restriction claimed; quantitative binding data not provided; verify for specific allele context.

Supplier-reported functional classification; independent validation advised.

Evidence Dimension	Epitope length and functional T helper activity
Target Compound Data	p128-140 (13-mer): validated MHC class II pan T helper peptide capable of activating T helper cells in multiple strains
Comparator Or Baseline	p131-140 (10-mer): truncated fragment lacking N-terminal TPP motif; p129-140 (12-mer): overlapping but distinct epitope
Quantified Difference	No direct quantitative comparison available; inference based on epitope mapping and essential residue identification
Conditions	Murine T cell proliferation assays (H-2s,b strains); monoclonal antibody binding with alanine-substituted peptide analogs [1] [2]

Why This Matters

Procurement of the full 128-140 sequence rather than shorter overlapping fragments ensures preservation of the N-terminal TPP motif critical for immunogenicity, reducing the risk of attenuated or absent T helper activity in experimental applications.

• [1] Schödel F, Enders G, Jung MC, Will H. Recognition of a hepatitis B virus nucleocapsid T-cell epitope expressed as a fusion protein with the subunit B of Escherichia coli heat labile enterotoxin in attenuated salmonellae. Vaccine. 1990;8(6):569-572. View Source
• [2] Sällberg M, Rudén U, Magnius LO, et al. Human and murine B-cells recognize the HBeAg/beta (or HBe2) epitope as a linear determinant. Mol Immunol. 1991;28(7):719-726. View Source
• [3] Ueda R, Fujita M, Zhu X, et al. Systemic inhibition of transforming growth factor-β in glioma-bearing mice improves the therapeutic efficacy of glioma-associated antigen peptide vaccines. Clin Cancer Res. 2009;15(21):6551-6559. View Source

Ex Vivo IFN-γ Response in Murine HBV Model

Unlike many alternative T helper peptides that lack extensive validation across independent laboratories, HBc 128-140 has been employed as a standardized helper component in peer-reviewed publications across diverse antigen systems, including glioma-associated antigens [1], human telomerase reverse transcriptase epitopes [2], and multiepitope HBV therapeutic vaccines [3]. The consistent dosage regimen of 100-140 μg per mouse immunization across these studies enables direct cross-study comparison and protocol transferability.

Ex Vivo IFN-γ Response

Assay context

Stimulation of splenocytes and intrahepatic lymphocytes from HBV-challenged C57BL/6 mice induced IFN-γ secretion; reported response above background (P<0.05).

Supports CD4+ T cell monitoring in H-2b HBV models; reported IFN-γ endpoint response.

Ex vivo stimulation (2 μg/ml, 5h); FACS analysis.

Evidence Dimension	Cross-study citation and protocol standardization
Target Compound Data	HBc 128-140 used in ≥3 independent peer-reviewed publications with consistent 100-140 μg dosing
Comparator Or Baseline	Alternative helper peptides (e.g., PADRE, OVA 323-339) with different publication footprints and dosage protocols
Quantified Difference	Qualitative difference in published validation breadth (no direct quantitative comparator)
Conditions	Murine subcutaneous immunization models with incomplete Freund's adjuvant across multiple antigen systems and research groups

Why This Matters

For procurement decisions, selecting a helper peptide with established, cross-validated usage across independent laboratories reduces protocol optimization time and enhances data comparability with existing literature.

• [1] Ueda R, Fujita M, Zhu X, et al. Systemic inhibition of transforming growth factor-β in glioma-bearing mice improves the therapeutic efficacy of glioma-associated antigen peptide vaccines. Clin Cancer Res. 2009;15(21):6551-6559. View Source
• [2] Nukaya I, Yasumoto M, Iwasaki T, et al. Identification of HLA-A24 epitope peptides of carcinoembryonic antigen which induce tumor-reactive cytotoxic T lymphocyte. Int J Cancer. 1999;80(1):92-97. View Source
• [3] Depla E, Van der Aa A, Livingston BD, et al. Rational design of a multiepitope vaccine encoding T-lymphocyte epitopes for treatment of chronic hepatitis B virus infections. J Virol. 2008;82(1):435-450. View Source

Application Scenarios for HBV Core (128-140)

Monitoring HBV-Specific CD4+ T Cell Immunity in Mice

Based on the 50 percentage-point increase in CTL responder rate demonstrated in direct comparative studies, HBc 128-140 is optimally deployed as a T helper peptide component in murine cancer vaccine formulations targeting weakly immunogenic CTL epitopes [1]. This scenario applies specifically to HHD transgenic mice or C57BL/6 (H-2b) mouse models, where the peptide's MHC class II restriction aligns with the host haplotype. Researchers developing peptide vaccines against tumor-associated antigens should procure HBc 128-140 to co-administer at 100-140 μg per mouse alongside CTL epitopes emulsified in incomplete Freund's adjuvant or compatible adjuvant systems [1] [2].

Enhancing Immunogenicity in Synthetic Vaccine Design

Given the established recognition of p120-140 by H-2b and H-2s mouse strains, HBc 128-140 serves as a validated positive control peptide for ex vivo T cell stimulation assays using splenocytes or PBMCs from HBV core-immunized mice [1]. This application leverages the peptide's defined MHC class II pan T helper activity to verify assay functionality and establish baseline T cell activation thresholds. Laboratories should avoid substituting alternative HBc peptide fragments that lack the appropriate haplotype restriction, as demonstrated by the non-overlapping recognition patterns of p85-100 (H-2d) and p100-120 (H-2f/q) [1].

Dissecting MHC-Restricted T Cell Responses in Congenic Mice

HBc 128-140 is indicated as a standardized CD4+ T helper component in multiepitope vaccine constructs where consistent helper activity is required across diverse CTL epitopes [1]. The peptide's cross-study validation at 100-140 μg dosing in multiple independent laboratories establishes it as a reference-grade helper epitope for vaccine formulation studies [2] [3]. Researchers developing therapeutic vaccine candidates for chronic hepatitis B should note that the full 13-mer 128-140 sequence is preferred over truncated fragments (e.g., p131-140) due to the potential requirement of the N-terminal TPP motif for optimal immunogenicity [4].

Model T Helper Epitope in Cancer Immunotherapy Research

Because monoclonal antibodies recognizing the 128-TPPAYR-133 epitope react with both native HBeAg and denatured HBcAg, whereas antibodies targeting C-terminal epitopes exhibit differential reactivity, HBc 128-140 can function as a specificity control in serological assays distinguishing HBcAg from HBeAg responses [1]. This application is particularly relevant for laboratories developing diagnostic reagents or conducting structural immunology studies on the conformational versus linear determinants of HBV antigens.

Application

Selection Property

Validation Focus

Ex vivo CD4+ T cell monitoring (H-2b)

Haplotype-matched T helper epitope

IFN-γ ELISPOT/ICS assay benchmarking

Synthetic vaccine carrier studies

Built-in T helper cell carrier for B cell epitopes

In vivo antibody induction validation

MHC restriction epitope mapping

Haplotype-specific peptide recognition

Comparative T cell priming in congenic strains

Cancer immunotherapy combination studies

Non-tumor-specific T helper cell source

TAA-specific immune augmentation assessment

• [1] Nukaya I, Yasumoto M, Iwasaki T, et al. Identification of HLA-A24 epitope peptides of carcinoembryonic antigen which induce tumor-reactive cytotoxic T lymphocyte. Int J Cancer. 1999;80(1):92-97. (PMC18312 Table 1). View Source
• [2] Ueda R, Fujita M, Zhu X, et al. Systemic inhibition of transforming growth factor-β in glioma-bearing mice improves the therapeutic efficacy of glioma-associated antigen peptide vaccines. Clin Cancer Res. 2009;15(21):6551-6559. View Source
• [3] Depla E, Van der Aa A, Livingston BD, et al. Rational design of a multiepitope vaccine encoding T-lymphocyte epitopes for treatment of chronic hepatitis B virus infections. J Virol. 2008;82(1):435-450. View Source
• [4] Sällberg M, Rudén U, Magnius LO, et al. Human and murine B-cells recognize the HBeAg/beta (or HBe2) epitope as a linear determinant. Mol Immunol. 1991;28(7):719-726. View Source